Cas no 332357-99-0 (N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide)

N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide is a synthetic organic compound featuring a chlorophenyl acetamide core linked to a substituted imidazole moiety via a sulfanyl bridge. The presence of the prop-2-en-1-yl group enhances reactivity, making it a versatile intermediate in medicinal chemistry and agrochemical research. Its structural complexity allows for selective functionalization, enabling applications in the development of bioactive molecules. The compound exhibits potential as a precursor for heterocyclic derivatives, particularly in the synthesis of imidazole-based inhibitors or ligands. Its well-defined molecular architecture ensures consistent performance in experimental settings, supporting its use in targeted synthetic pathways.
N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide structure
332357-99-0 structure
Product name:N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide
CAS No:332357-99-0
MF:C20H18ClN3OS
MW:383.894422054291
CID:5453604

N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorophenyl)-2-(5-phenyl-1-prop-2-enylimidazol-2-yl)sulfanylacetamide
    • N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide
    • Inchi: 1S/C20H18ClN3OS/c1-2-12-24-18(15-6-4-3-5-7-15)13-22-20(24)26-14-19(25)23-17-10-8-16(21)9-11-17/h2-11,13H,1,12,14H2,(H,23,25)
    • InChI Key: QLMQOPPGJGXSFZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(CC=C)C(C2=CC=CC=C2)=CN=1

N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2964-1509-3mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
3mg
$63.0 2023-04-29
Life Chemicals
F2964-1509-20μmol
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
20μl
$79.0 2023-04-29
Life Chemicals
F2964-1509-25mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
25mg
$109.0 2023-04-29
Life Chemicals
F2964-1509-15mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
15mg
$89.0 2023-04-29
Life Chemicals
F2964-1509-20mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
20mg
$99.0 2023-04-29
Life Chemicals
F2964-1509-50mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
50mg
$160.0 2023-04-29
Life Chemicals
F2964-1509-10mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
10mg
$79.0 2023-04-29
Life Chemicals
F2964-1509-10μmol
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
10μl
$69.0 2023-04-29
Life Chemicals
F2964-1509-40mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
40mg
$140.0 2023-04-29
Life Chemicals
F2964-1509-5mg
N-(4-chlorophenyl)-2-{[5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
332357-99-0 90%+
5mg
$69.0 2023-04-29

N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide Related Literature

Additional information on N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 332357-99-0)

N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide, with the CAS number 332357-99-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a chlorophenyl group and a propenyl moiety in its structure enhances its potential for interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide features a unique combination of functional groups, including a sulfanylacetamide linkage and a phenyl-substituted imidazole ring. These structural attributes contribute to its potential as a bioactive molecule, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have highlighted its relevance in the development of anti-inflammatory and antimicrobial agents, aligning with the growing demand for new compounds to address drug-resistant pathogens.

In the realm of agrochemicals, CAS 332357-99-0 has been investigated for its potential as a plant growth regulator or pesticide intermediate. The chlorophenyl group, in particular, is a common motif in agrochemicals, known for its efficacy in pest control. Researchers are also exploring its utility in sustainable agriculture, a hot topic among environmentalists and farmers alike, as the world shifts toward eco-friendly farming practices.

The synthesis of N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide typically involves multi-step organic reactions, including imidazole ring formation and sulfanylacetamide coupling. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. These methods are critical for maintaining the compound's integrity, especially in pharmaceutical applications where impurities can significantly impact efficacy and safety.

From a commercial perspective, CAS 332357-99-0 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability can vary depending on market demand and synthesis complexity. Researchers and industries seeking this compound should prioritize suppliers with a proven track record in high-purity chemicals to ensure reliable results in their experiments.

Looking ahead, the potential applications of N-(4-chlorophenyl)-2-{5-phenyl-1-(prop-2-en-1-yl)-1H-imidazol-2-ylsulfanyl}acetamide are vast. Its role in drug discovery and agrochemical innovation positions it as a compound of interest for future studies. As the scientific community continues to explore its properties, this molecule may pave the way for breakthroughs in personalized medicine and green chemistry, two areas that resonate strongly with today's researchers and policymakers.

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